![molecular formula C12H17NO3S3 B2689997 N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide CAS No. 2415523-68-9](/img/structure/B2689997.png)
N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide, also known as DTBS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DTBS is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of enzymes involved in inflammation and tumor growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects in animal models, reducing the production of inflammatory cytokines and prostaglandins. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been shown to have anti-microbial effects against MRSA. Additionally, this compound has been shown to have antioxidant properties, reducing oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide has several advantages for lab experiments, including its stability, solubility, and specificity for certain enzymes. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide, including further studies on its mechanism of action and potential therapeutic applications. This compound could be further studied for its potential as a treatment for inflammatory diseases, cancer, and bacterial infections. Additionally, this compound could be modified to increase its specificity for certain enzymes or to reduce its potential toxicity. Further studies could also investigate the potential of this compound as a drug delivery system for other therapeutic compounds.
Synthesis Methods
N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide has been synthesized using several methods, including the reaction of 6-mercaptohexan-1-ol with 4-chlorobenzenesulfonyl chloride, followed by the reaction with sodium hydroxide. Another method involves the reaction of 4-chlorobenzenesulfonyl chloride with 6-mercapto-1,4-dithiepan, followed by the reaction with sodium hydroxide. This compound has also been synthesized using a one-pot reaction of 4-chlorobenzenesulfonyl chloride, 6-mercapto-1,4-dithiepan, and potassium carbonate in dimethylformamide.
Scientific Research Applications
N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide has been studied for its potential therapeutic applications, including its anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to have anti-inflammatory effects in animal models. Additionally, this compound has been studied for its potential as a treatment for bacterial infections, including methicillin-resistant Staphylococcus aureus (MRSA).
properties
IUPAC Name |
N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S3/c14-12(9-17-6-7-18-10-12)8-13-19(15,16)11-4-2-1-3-5-11/h1-5,13-14H,6-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLHBVANAYFZQMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(CS1)(CNS(=O)(=O)C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.